Cas no 209397-51-3 (6-Thioxo-2,5,7,10-tetraazaundecanedioic Acid 1,11-Bis(1,1-dimethylethyl) Ester)

• Product Name: 6-Thioxo-2,5,7,10-tetraazaundecanedioic Acid 1,11-Bis(1,1-dimethylethyl) Ester
• CAS No: 209397-51-3
• MF: C₁₅H₃₀N₄O₄S
• MW: 362.488
• CID: 4523577
• Update Time: 2025-11-06

6-Thioxo-2,5,7,10-tetraazaundecanedioic Acid 1,11-Bis(1,1-dimethylethyl) Ester Chemical and Physical Properties

Names and Identifiers

• 6-Thioxo-2,5,7,10-tetraazaundecanedioic Acid 1,11-Bis(1,1-dimethylethyl) Ester

Additional information on 6-Thioxo-2,5,7,10-tetraazaundecanedioic Acid 1,11-Bis(1,1-dimethylethyl) Ester

6-Thioxo-2,5,7,10-tetraazaundecanedioic Acid 1,11-Bis(1,1-dimethylethyl) Ester (CAS No. 209397-51-3): A Comprehensive Overview

6-Thioxo-2,5,7,10-tetraazaundecanedioic acid 1,11-bis(1,1-dimethylethyl) ester (CAS No. 209397-51-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a thioxo group and multiple amine functionalities. These features make it a valuable candidate for various applications, including drug development and the synthesis of advanced materials.

The chemical structure of 6-thioxo-2,5,7,10-tetraazaundecanedioic acid 1,11-bis(1,1-dimethylethyl) ester is defined by its central thioxo group (C=S) and the presence of four nitrogen atoms in the backbone of the molecule. The ester groups at the terminal positions (C(O)O^tBu) provide additional reactivity and solubility properties. This combination of functional groups imparts a high degree of versatility to the compound, making it suitable for a wide range of chemical reactions and biological interactions.

In recent years, research on 6-thioxo-2,5,7,10-tetraazaundecanedioic acid 1,11-bis(1,1-dimethylethyl) ester has focused on its potential applications in drug discovery and development. One notable area of interest is its use as a scaffold for the synthesis of novel therapeutic agents. The thioxo group and multiple amine functionalities provide opportunities for the introduction of various substituents that can modulate the compound's biological activity. For example, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties.

A recent study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of 6-thioxo-2,5,7,10-tetraazaundecanedioic acid 1,11-bis(1,1-dimethylethyl) ester. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines in vitro. This finding suggests that it could be a promising lead compound for the development of new anti-inflammatory drugs. Additionally, preliminary in vivo studies have shown that the compound exhibits low toxicity and good pharmacokinetic properties.

Beyond its potential in drug discovery, 6-thioxo-2,5,7,10-tetraazaundecanedioic acid 1,11-bis(1,1-dimethylethyl) ester has also been explored for its use in materials science. The unique combination of functional groups makes it an attractive candidate for the synthesis of polymers and other advanced materials. For instance, researchers at the University of California have developed a series of polymeric materials using this compound as a monomer. These materials exhibit excellent mechanical properties and are being evaluated for use in biomedical applications such as tissue engineering and drug delivery systems.

The synthesis of 6-thioxo-2,5,7,10-tetraazaundecanedioic acid 1,11-bis(1,1-dimethylethyl) ester typically involves multi-step reactions starting from commercially available precursors. One common synthetic route involves the condensation of a diamine with a dicarboxylic acid followed by thionation to introduce the thioxo group. The final step involves esterification to form the bis(tert-butyl) ester. This synthetic pathway allows for high yields and good purity of the final product.

In conclusion, 6-thioxo-2,5,7,10-tetraazaundecanedioic acid 1,11-bis(1,1-dimethylethyl) ester (CAS No. 209397-51-3) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure provides a foundation for further research and development across multiple disciplines. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.